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Compound of Interest

Compound Name: 4-Ethyl-2,6-dimethylheptane

Cat. No.: B14545763 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Ethyl-2,6-dimethylheptane was not

located. The following safety and handling information is based on the properties of the closely

related structural isomer, 2,6-Dimethylheptane, and general best practices for handling

flammable hydrocarbons. It is imperative that users conduct their own risk assessment and

consult with their institution's Environmental Health and Safety (EHS) department before

handling this chemical.

This guide provides crucial safety protocols, operational procedures, and disposal plans for

researchers, scientists, and drug development professionals working with 4-Ethyl-2,6-
dimethylheptane. Adherence to these guidelines is essential for ensuring laboratory safety

and minimizing risk.

Chemical and Physical Properties
Below is a summary of the known physical and chemical properties of 4-Ethyl-2,6-
dimethylheptane and its structural isomer, 2,6-Dimethylheptane, for comparison.
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Property
4-Ethyl-2,6-
dimethylheptane

2,6-Dimethylheptane
(Surrogate Data)

CAS Number 61868-31-3[1][2] 1072-05-5[3]

Molecular Formula C₁₁H₂₄[1][2][4] C₉H₂₀

Molecular Weight 156.31 g/mol [1][2] 128.26 g/mol

Boiling Point 171.7 °C[4] 135.2 °C

Appearance Not specified (likely a liquid) Liquid[3]

LogP 4.10480[1] Not specified

Hazard Identification and GHS Classification (Based on
2,6-Dimethylheptane)
As a flammable aliphatic hydrocarbon, 4-Ethyl-2,6-dimethylheptane should be treated as a

hazardous substance. The following table outlines the presumed hazard classification based on

its surrogate, 2,6-Dimethylheptane.[3]

Hazard Class Category Hazard Statement

Flammable Liquids Category 2
Highly flammable liquid and

vapor

Aspiration Hazard Category 1
May be fatal if swallowed and

enters airways

Skin Corrosion/Irritation Category 2 Causes skin irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

May cause drowsiness or

dizziness

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 2
Toxic to aquatic life with long-

lasting effects

Signal Word: Danger[3]
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Hazard Pictograms:

alt text

(Image Credit: Sigma-Aldrich)

Personal Protective Equipment (PPE) Selection
Workflow
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following diagram outlines the logical workflow for selecting the necessary protective

equipment when handling 4-Ethyl-2,6-dimethylheptane.

PPE Selection for 4-Ethyl-2,6-dimethylheptane

Start: Handling
4-Ethyl-2,6-dimethylheptane

Conduct Risk Assessment
(Quantity, Procedure, Ventilation)

Eye and Face Protection

Always Required

Hand Protection

Always Required

Body Protection

Always Required

Respiratory Protection

If ventilation is inadequate
or aerosolization is possible

Footwear

Always Required

Proceed with Work
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Caption: PPE Selection Workflow for Handling Flammable Hydrocarbons.

Recommended Personal Protective Equipment (PPE)
Based on the presumed hazards, the following PPE is recommended for handling 4-Ethyl-2,6-
dimethylheptane.

PPE Category Recommended Protection Material/Type

Eye and Face Protection
Protects against splashes and

vapors.

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be worn in addition to goggles

when there is a significant

splash hazard.[5]

Hand Protection
Essential to prevent skin

contact.

Chemical-resistant gloves such

as nitrile or neoprene. Always

inspect gloves for degradation

or punctures before use.[6]

Skin and Body Protection
Protects against incidental

contact and fire hazards.

A flame-resistant lab coat

should be worn. For larger

quantities or in case of a

significant spill, chemical-

resistant coveralls may be

necessary.[6][7]

Respiratory Protection

Should be used in poorly

ventilated areas or when

occupational exposure limits

are likely to be exceeded.

An air-purifying respirator with

an organic vapor cartridge or a

supplied-air respirator. The use

of respiratory protection must

be cleared through your

institution's EHS.[5]

Footwear Protects against spills.
Closed-toe shoes made of a

non-porous material.[8]

Operational and Disposal Plans
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Safe Handling Protocol
This protocol outlines the step-by-step procedure for safely handling 4-Ethyl-2,6-
dimethylheptane in a laboratory setting.

1. Preparation:

Work Area: All work with 4-Ethyl-2,6-dimethylheptane must be conducted in a well-

ventilated area, preferably inside a certified chemical fume hood.

Ignition Sources: Ensure the work area is free of all potential ignition sources, including open

flames, hot plates, and spark-producing equipment.[3]

Spill Kit: Have a spill kit rated for flammable liquids readily accessible.

Container Inspection: Visually inspect the chemical container for any signs of damage or

leaks before handling.

2. Donning PPE:

Put on all required PPE as outlined in the table above and the PPE selection workflow.

3. Chemical Handling:

Grounding: When transferring from a metal drum or a large container, ensure that the

container and receiving vessel are properly grounded to prevent static discharge.[3]

Pouring: Pour the chemical carefully to avoid splashing.

Heating: Never heat 4-Ethyl-2,6-dimethylheptane with an open flame. Use a heating

mantle or a water bath.

Storage: Keep the container tightly sealed when not in use and store it in a designated

flammable liquid storage cabinet.[3]

4. Post-Handling:
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Decontamination: Wipe down the work surface with an appropriate solvent and then clean

with soap and water.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Spill Response Plan
Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area immediately.

Control Vapors: If safe to do so, increase ventilation to the area.

Containment: For small spills, use a spill kit with absorbent materials rated for flammable

liquids to contain the spill.

Cleanup: Collect the absorbed material using non-sparking tools and place it in a sealed,

labeled container for hazardous waste disposal.

Report: Report the spill to your laboratory supervisor and your institution's EHS department.

Disposal Plan
Waste Identification: 4-Ethyl-2,6-dimethylheptane and any materials contaminated with it

must be treated as hazardous waste.

Waste Collection:

Liquid Waste: Collect liquid waste in a dedicated, properly labeled, and sealed container.

The container should be compatible with the chemical.

Solid Waste: Collect any solid materials contaminated with the chemical (e.g., gloves,

absorbent pads) in a separate, clearly labeled hazardous waste bag or container.

Waste Storage:
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Store waste containers in a designated satellite accumulation area for hazardous waste.

The storage area should be cool, dry, and well-ventilated, away from incompatible

materials.[9]

Waste Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed chemical waste disposal company.[10]

NEVER dispose of 4-Ethyl-2,6-dimethylheptane down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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